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Compound of Interest

Compound Name: Dichlorofluoromethane

Cat. No.: B1207983

For Immediate Implementation: This document provides essential safety protocols and
operational guidance for the handling and disposal of Dichlorofluoromethane (Freon
21/Halon 112) in a laboratory setting. Adherence to these procedures is critical for ensuring
personnel safety and regulatory compliance.

Dichlorofluoromethane is a colorless, nearly odorless gas shipped as a liquefied compressed
gas.[1] While nonflammable, it poses several hazards requiring stringent safety measures.[1][2]
It can displace oxygen, leading to rapid suffocation, and contact with the liquid can cause
frostbite.[3][4] Furthermore, it is recognized as a substance that harms public health and the
environment by destroying ozone in the upper atmosphere.[3][4][5]

Personal Protective Equipment (PPE): Your First
Line of Defense

The selection of appropriate Personal Protective Equipment is paramount when handling
Dichlorofluoromethane. The following table summarizes the required PPE and provides key
guantitative data for operational planning.
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PPE Category

Specification

Protection Level &
Additional Information

Eye Protection

Safety goggles

Must be worn at all times to
protect against splashes of
liquid Dichlorofluoromethane,

which can cause frostbite.[1][2]

Skin Protection

Protective gloves (e.g., Butyl,

Neoprene)

While specific breakthrough
time data for
Dichlorofluoromethane is not
readily available, data for
similar chemicals suggest that
Butyl and Neoprene are
suitable materials. Always
inspect gloves for degradation

or damage before use.[4]

Lab coat or protective clothing

To prevent skin contact with

the liquid form of the chemical.

[1]

Safety shoes

Recommended when handling
cylinders to protect against

physical hazards.[2]

Respiratory Protection

Self-contained breathing
apparatus (SCBA) or supplied-

air respirator

Required in the event of a leak
or when ventilation is
inadequate.[2] For
concentrations up to 10,000
ppm, a supplied-air respirator
is recommended. For
emergency situations, a full-

facepiece SCBA is necessary.

[6]

Occupational Exposure Limits
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Organization Time-Weighted Average (TWA)
ACGIH TLV 10 ppm (8 hours)[3]

NIOSH REL 10 ppm (10 hours)[3]

OSHA PEL 1000 ppm (8 hours)[3]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Dichlorofluoromethane is crucial for minimizing risks. The
following step-by-step plan outlines the procedures for safe handling and disposal.

Receiving and Storage

 Inspect Container: Upon receipt, visually inspect the cylinder for any signs of damage or
leaks. Do not accept a cylinder without a proper label.

e Secure Storage: Store cylinders in a well-ventilated, cool, and dry area, away from direct
sunlight and heat sources.[1][2] Cylinders should be stored upright and secured to prevent
falling.[2]

e Segregate Incompatibles: Store Dichlorofluoromethane away from incompatible materials
such as alkali or alkaline earth metals (e.g., powdered aluminum, sodium, potassium, zinc)
and oxidizing agents.[1][2]

Handling and Use

e Work in a Ventilated Area: All work with Dichlorofluoromethane must be conducted in a
well-ventilated area, preferably within a fume hood.[1][7]

o Don Appropriate PPE: Before handling the cylinder, put on all required personal protective
equipment as detailed in the table above.

» Secure Cylinder: Ensure the cylinder is securely fastened in an upright position before use.

[2]
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Use Compatible Equipment: Use only regulators, piping, and equipment compatible with
Dichlorofluoromethane.[3]

Leak Check: After connecting the cylinder, perform a leak check on all connections using a
suitable leak detection solution.

Controlled Release: Open the cylinder valve slowly and carefully to control the flow of gas.

Close Valve After Use: Always close the cylinder valve after each use and when the cylinder
is empty.[3]

Spill Response

In the event of a leak or spill, follow these procedures:

Evacuate: Immediately evacuate the area and alert others.
Ventilate: If it can be done safely, increase ventilation to the area.
Assess the Situation: From a safe distance, assess the size and nature of the leak.

Stop the Leak (If Safe): If the leak is from a cylinder and can be stopped safely (e.g., by
tightening a valve), do so. If not, move the leaking cylinder to a safe, well-ventilated area
(such as outdoors) and allow it to vent.[2]

Personal Decontamination: If contact with liquid Dichlorofluoromethane occurs,
immediately flush the affected skin with lukewarm water.[3] For eye contact, flush with
copious amounts of water for at least 15 minutes.[2] Seek medical attention in both cases.[2]

[3]

Disposal of Non-Refillable Cylinders (Lecture Bottles)

Disposal must be conducted in accordance with all federal, state, and local regulations.[2]

Ensure Cylinder is Empty: Verify that the cylinder is completely empty by attaching a
regulator and observing that no pressure remains.

Vent Residual Gas: In a fume hood, carefully open the valve to vent any residual gas.[3]
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» Remove the Valve: Secure the cylinder and carefully remove the valve.

e Purge the Cylinder: Purge the empty cylinder with an inert gas like nitrogen to displace any
remaining Dichlorofluoromethane vapor.[3]

e Deface Label: Clearly mark the cylinder as "EMPTY" and deface the original product label.

e Recycle or Dispose: The empty and purged cylinder can typically be recycled as scrap metal.
Consult with your institution's environmental health and safety department for specific
disposal procedures.[3]

Visualizing the Workflow

To further clarify the operational and disposal plans, the following diagrams illustrate the logical

flow of procedures.
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Operational Plan: Handling Dichlorofluoromethane

1. Receiving and Storage
- Inspect Container
- Secure Storage
- Segregate Incompatibles
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2. Handling and Use

- Work in Ventilated Area
- Don PPE
- Secure Cylinder
- Use Compatible Equipment
- Leak Check

- Controlled Release

- Close Valve After Use

|
If Spill Occurs
|

Y

3. Spill Response
- Evacuate and Alert
- Ventilate
- Assess Situation
- Stop Leak (if safe)
- Decontaminate Personnel

Click to download full resolution via product page

Figure 1: High-level workflow for the safe handling of Dichlorofluoromethane.
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Disposal Plan: Non-Refillable Cylinder

1. Ensure Cylinder is Empty
- Check pressure gauge

!

2. Vent Residual Gas
- In a fume hood

!

3. Remove Valve
- Secure cylinder first

!

4. Purge Cylinder
- Use inert gas (e.g., Nitrogen)

!

5. Deface Label
- Mark as 'EMPTY"

!

6. Recycle or Dispose
- Follow institutional guidelines

Click to download full resolution via product page

Figure 2: Step-by-step process for the disposal of a non-refillable Dichlorofluoromethane
cylinder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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